2-[(E)-4-bromobut-2-enyl]-1,1-dioxo-1,2-benzothiazol-3-one

• IUPAC Name: 2-[(E)-4-bromobut-2-enyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C11H10BrNO3S/c12-7-3-4-8-13-11(14)9-5-1-2-6-10(9)17(13,15)16/h1-6H,7-8H2/b4-3+
• InChI Key: UYUWGEJGMRWBQV-ONEGZZNKSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC=CCBr
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)C/C=C/CBr
• Molecular Formula: C11H10BrNO3S
• Molecular Weight: 316.17 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and spectral properties. These properties can often be found in chemical databases.

Scientific Research Applications

Polymer Chemistry and Materials Science

• Composite Materials for Aircraft Applications : Recent advancements in aircraft materials have led to the development of innovative composites. These materials, including polymer-based composites, play a crucial role in enhancing aircraft performance and reducing life cycle costs. .

Mechanism of Action

Target of Action

The primary targets of the compound “2-[(E)-4-bromobut-2-enyl]-1,1-dioxo-1,2-benzothiazol-3-one” are currently unknown. This compound is structurally related to isothiazolinones , which are known to have bacteriostatic and fungiostatic activity . .

Mode of Action

Based on its structural similarity to isothiazolinones, it may interact with cellular components to exert its effects . Isothiazolinones are known to bind to and inhibit the function of certain enzymes or receptors, leading to changes in cellular processes

Biochemical Pathways

Given its potential antimicrobial activity, it may interfere with essential biochemical pathways in bacteria and fungi, such as cell wall synthesis or energy metabolism .

Pharmacokinetics

Pharmacokinetics is a crucial aspect of drug action, determining how the body processes the drug after administration . It involves studying the absorption of the drug into the body, its distribution to different tissues, how it is metabolized, and how it is excreted. These factors significantly impact the bioavailability and efficacy of a drug .

Result of Action

Given its potential antimicrobial activity, it may lead to the inhibition of growth or death of bacteria and fungi . The specific molecular and cellular changes induced by this compound require further investigation.

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling and disposing of the compound. This includes toxicity, flammability, environmental impact, and precautions for safe handling.